![molecular formula C17H18N2O4S B5597031 methyl 4-[2-oxo-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamino)ethoxy]benzoate](/img/structure/B5597031.png)
methyl 4-[2-oxo-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamino)ethoxy]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-[2-oxo-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamino)ethoxy]benzoate is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. This compound is also known as MBOE and has been found to have significant pharmacological properties that make it a promising candidate for drug development.
Scientific Research Applications
Synthesis of Heterocyclic Systems
This compound has been instrumental in the synthesis of heterocyclic systems, showcasing its versatility in organic synthesis. For instance, Lovro Selič, S. Grdadolnik, and B. Stanovnik (1997) detailed its application in preparing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among other heterocyclic compounds, demonstrating its utility in generating complex molecular structures with potential pharmacological applications Selič, Grdadolnik, & Stanovnik, 1997.
Liquid Crystals and Photoluminescent Properties
The compound's derivatives have found applications in the design of liquid crystals and photoluminescent materials. Jie Han, Fu-Li Wang, Feng-Yan Zhang, and Li-rong Zhu (2010) synthesized 1,3,4-oxadiazole derivatives that displayed cholesteric and nematic mesophases, indicating its potential in the development of advanced materials with unique optical and electronic properties Han, Wang, Zhang, & Zhu, 2010.
Crystal Structure Analysis
Its utility extends to crystallography, where it aids in understanding molecular and crystal structures. For example, Zhengyi Li, R. Liu, Meilan Zhu, Liang Chen, and Xiao-qiang Sun (2015) reported on the crystal structure of azilsartan methyl ester ethyl acetate hemisolvate, showcasing the importance of such compounds in elucidating the structural details of more complex molecules Li, Liu, Zhu, Chen, & Sun, 2015.
Aldose Reductase Inhibitors
In the realm of medicinal chemistry, derivatives of this compound have been explored for their potential as aldose reductase inhibitors, which are significant for managing diabetic complications. A. Saeed, Yildiz Tehseen, H. Rafique, N. Furtmann, J. Bajorath, U. Flörke, and J. Iqbal (2014) synthesized and evaluated oxothiazolidine benzoate and acetate derivatives, highlighting the compound's relevance in drug discovery and development Saeed, Tehseen, Rafique, Furtmann, Bajorath, Flörke, & Iqbal, 2014.
Properties
IUPAC Name |
methyl 4-[2-oxo-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylamino)ethoxy]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-22-16(21)11-6-8-12(9-7-11)23-10-15(20)19-17-18-13-4-2-3-5-14(13)24-17/h6-9H,2-5,10H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSRVALZWBDMVCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OCC(=O)NC2=NC3=C(S2)CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.